Cas no 126889-07-4 (4-ethyl-1,3-thiazole-5-carboxylic acid)

4-ethyl-1,3-thiazole-5-carboxylic acid structure
126889-07-4 structure
Product Name:4-ethyl-1,3-thiazole-5-carboxylic acid
CAS No:126889-07-4
MF:C6H7NO2S
MW:157.190280199051
MDL:MFCD14553998
CID:103306
PubChem ID:14653144
Update Time:2025-04-18

4-ethyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 4-ethyl-
    • 4-ETHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
    • 4-ethylthiazole-5-carboxylic acid
    • 5-Thiazolecarboxylic acid, 4-ethyl-
    • Z1255362311
    • CS-0061444
    • AS-42962
    • EN300-113130
    • SCHEMBL9643724
    • 4-ethylthiazole-5carboxylic acid
    • BFA88907
    • 126889-07-4
    • MFCD14553998
    • 4-Ethylthiazole-5-carboxylicacid
    • 5-Thiazolecarboxylic acid, 4-ethyl-
    • AKOS015948338
    • JUJNNKYDFBHNOW-UHFFFAOYSA-N
    • DTXSID40562637
    • 4-Ethyl-5-thiazolecarboxylic acid
    • DB-206088
    • 4-ethyl-1,3-thiazole-5-carboxylic acid
    • MDL： MFCD14553998
    • Inchi： 1S/C6H7NO2S/c1-2-4-5(6(8)9)10-3-7-4/h3H,2H2,1H3,(H,8,9)
    • InChI Key： JUJNNKYDFBHNOW-UHFFFAOYSA-N
    • SMILES： S1C=NC(=C1C(=O)O)CC

Computed Properties

  • Exact Mass: 157.01981
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 50.19

4-ethyl-1,3-thiazole-5-carboxylic acid Pricemore >>

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4-ethyl-1,3-thiazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:126889-07-4)4-ethyl-1,3-thiazole-5-carboxylic acid
Order Number:A1048132
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:26
Price ($):224.0/623.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:126889-07-4)4-ethyl-1,3-thiazole-5-carboxylic acid
A1048132
Purity:99%/99%
Quantity:1g/5g
Price ($):224.0/623.0
Email